3-(4-Bromophenyl)-2-((3-chlorobenzyl)thio)quinazolin-4(3H)-one

• CAS No.: 763138-92-7
• Molecular Formula: C21H14BrClN2OS
• Molecular Weight: 457.8 g/mol
• IUPAC Name: 3-(4-bromophenyl)-2-[(3-chlorophenyl)methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C21H14BrClN2OS/c22-15-8-10-17(11-9-15)25-20(26)18-6-1-2-7-19(18)24-21(25)27-13-14-4-3-5-16(23)12-14/h1-12H,13H2
• InChI Key: CRLHDIRCAZNOLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)SCC3=CC(=CC=C3)Cl)C4=CC=C(C=C4)Br

Description

SALOR-INT L409383-1EA, also known by its CAS number 763138-92-7, is a chemical compound with a unique structure and properties. It is used in various scientific research applications due to its specific chemical characteristics .

Preparation Methods

The synthesis of SALOR-INT L409383-1EA involves several steps. One common method includes the reaction of benzylamine with isopropyl sulfonic acid chloride to generate 4-isopropylbenzyl sulfonate, followed by a dehydration reaction to obtain the final product . Industrial production methods may vary, but they typically involve similar reaction conditions and steps to ensure the purity and yield of the compound.

Chemical Reactions Analysis

SALOR-INT L409383-1EA undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or other nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

SALOR-INT L409383-1EA is widely used in scientific research due to its versatility. Some of its applications include:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of biochemical pathways and molecular interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug synthesis.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of SALOR-INT L409383-1EA involves its interaction with specific molecular targets and pathways. It may act by inhibiting or activating certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

SALOR-INT L409383-1EA can be compared with other similar compounds, such as:

4-Isopropylbenzylamine: Similar in structure and used in similar applications.

3-(4-Bromophenyl)-2-((3-Chlorobenzyl)Thio)-4(3H)-Quinazolinone: Another compound with comparable properties and uses.

The uniqueness of SALOR-INT L409383-1EA lies in its specific chemical structure and the range of applications it supports, making it a valuable compound in various fields of research and industry.